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The opacity of biological tissues primarily arises from the scattering of light at the interfaces of

components with mismatched refractive indices (RIs), mainly lipids, proteins, and water.[1][2]

Tissue clearing techniques aim to minimize this light scattering by removing lipids and

homogenizing the refractive indices of the remaining components.[2] This process renders the

tissue optically transparent, allowing for deep imaging with techniques like light-sheet and

confocal microscopy.[1][3]

CLARITY: Hydrogel-Based Tissue Clearing
CLARITY (Clear Lipid-exchanged Acrylamide-hybridized Rigid Imaging/Immunostaining/in situ-

hybridization-compatible Tissue hydrogel) is a groundbreaking technique that transforms

biological tissue into a hydrogel-tissue hybrid. This method preserves the structural integrity

and molecular information of the tissue while allowing for the removal of lipids.

Mechanism of Action
The CLARITY method involves infusing the tissue with a hydrogel monomer solution

(acrylamide and bis-acrylamide) and then polymerizing it to form a tissue-hydrogel mesh. This

mesh physically supports the tissue's structure and covalently binds proteins and nucleic acids,

while lipids, which are not bound, are removed using a strong ionic detergent, sodium dodecyl
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sulfate (SDS), often accelerated by electrophoresis.[4] The resulting transparent tissue is

permeable to macromolecules, enabling multiple rounds of antibody labeling.

Experimental Protocol: CLARITY for Mouse Brain
Materials:

4% Paraformaldehyde (PFA) in PBS

Hydrogel solution (4% acrylamide, 0.05% bis-acrylamide, 4% PFA, 0.25% VA-044 initiator in

PBS)[5]

Electrophoretic tissue clearing solution (4% SDS in 200 mM boric acid, pH 8.5)

Refractive index matching solution (e.g., 88% w/v Histodenz)

Procedure:

Perfusion and Fixation: Anesthetize the mouse and transcardially perfuse with ice-cold PBS

followed by 4% PFA.[6] Post-fix the brain in 4% PFA overnight at 4°C.[6]

Hydrogel Infusion: Incubate the brain in the hydrogel solution for 2-3 days at 4°C to allow for

complete penetration of the monomers.[5]

Polymerization: Degas the hydrogel-infused brain by placing it under a vacuum and then

polymerize by heating to 37°C for 3 hours.[7]

Lipid Removal (Electrophoretic Clearing): Place the polymerized tissue in the electrophoretic

tissue clearing solution within an electrophoresis chamber. Apply a constant current at a

controlled temperature (e.g., 37°C) for a duration dependent on the tissue size (e.g., 5 days

for a mouse brain).[4][7]

Washing: Wash the cleared tissue extensively with PBS containing 0.1% Triton X-100 to

remove residual SDS.

Immunolabeling (Optional): Incubate the cleared tissue with primary and fluorescently

labeled secondary antibodies.
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Refractive Index Matching: Incubate the tissue in the refractive index matching solution until

it becomes fully transparent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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